Cas no 61261-82-3 (Ethanone,1-[5-methyl-3-(1-methylethyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl]-)

• Product Name: Ethanone,1-[5-methyl-3-(1-methylethyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl]-
• CAS No: 61261-82-3
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 486733
• Update Time: 2024-01-30

Ethanone,1-[5-methyl-3-(1-methylethyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-methyl-3-(1-methylethyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl]-
• Ethanone, 1-[5-methyl-3-(1-methylethyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C15H17N3O3/c1-9(2)15-14(11(4)19)10(3)17(16-15)12-5-7-13(8-6-12)18(20)21/h5-9H,1-4H3
• InChI Key： HAAWXZLTIMPANS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(C2=CC=C([N+]([O-])=O)C=C2)N=C1C(C)C)C

Computed Properties

• Exact Mass: 287.12711

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 91 °C(Solv: ethanol (64-17-5))
• Boiling Point: 435.8±45.0 °C(Predicted)
• PSA: 78.03
• pka: -2.55±0.10(Predicted)